[2-[(3S,5S,8R,9S,10R,13R,14S,17S)-3-Acetyloxy-10-(acetyloxymethyl)-5,14-dihydroxy-13-methyl-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] 2-iodoacetate
[2-[(3S,5S,8R,9S,10R,13R,14S,17S)-3-Acetyloxy-10-(acetyloxymethyl)-5,14-dihydroxy-13-methyl-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] 2-iodoacetate
Brand Name:
Vulcanchem
CAS No.:
19886-64-7
VCID:
VC0010237
InChI:
InChI=1S/C27H39IO9/c1-16(29)36-15-25-9-4-18(37-17(2)30)12-26(25,33)10-6-20-19(25)5-8-24(3)21(7-11-27(20,24)34)22(31)14-35-23(32)13-28/h18-21,33-34H,4-15H2,1-3H3/t18-,19-,20+,21+,24+,25-,26-,27-/m0/s1
SMILES:
CC(=O)OCC12CCC(CC1(CCC3C2CCC4(C3(CCC4C(=O)COC(=O)CI)O)C)O)OC(=O)C
Molecular Formula:
C27H39IO9
Molecular Weight:
634.5 g/mol
[2-[(3S,5S,8R,9S,10R,13R,14S,17S)-3-Acetyloxy-10-(acetyloxymethyl)-5,14-dihydroxy-13-methyl-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] 2-iodoacetate
CAS No.: 19886-64-7
Main Products
VCID: VC0010237
Molecular Formula: C27H39IO9
Molecular Weight: 634.5 g/mol
![[2-[(3S,5S,8R,9S,10R,13R,14S,17S)-3-Acetyloxy-10-(acetyloxymethyl)-5,14-dihydroxy-13-methyl-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] 2-iodoacetate - 19886-64-7](/images/no_structure.jpg)
| CAS No. | 19886-64-7 |
|---|---|
| Product Name | [2-[(3S,5S,8R,9S,10R,13R,14S,17S)-3-Acetyloxy-10-(acetyloxymethyl)-5,14-dihydroxy-13-methyl-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] 2-iodoacetate |
| Molecular Formula | C27H39IO9 |
| Molecular Weight | 634.5 g/mol |
| IUPAC Name | [2-[(3S,5S,8R,9S,10R,13R,14S,17S)-3-acetyloxy-10-(acetyloxymethyl)-5,14-dihydroxy-13-methyl-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] 2-iodoacetate |
| Standard InChI | InChI=1S/C27H39IO9/c1-16(29)36-15-25-9-4-18(37-17(2)30)12-26(25,33)10-6-20-19(25)5-8-24(3)21(7-11-27(20,24)34)22(31)14-35-23(32)13-28/h18-21,33-34H,4-15H2,1-3H3/t18-,19-,20+,21+,24+,25-,26-,27-/m0/s1 |
| Standard InChIKey | IIKJWHUZSBAFRB-QFEDGDFRSA-N |
| Isomeric SMILES | CC(=O)OC[C@]12CC[C@@H](C[C@]1(CC[C@@H]3[C@@H]2CC[C@]4([C@@]3(CC[C@@H]4C(=O)COC(=O)CI)O)C)O)OC(=O)C |
| SMILES | CC(=O)OCC12CCC(CC1(CCC3C2CCC4(C3(CCC4C(=O)COC(=O)CI)O)C)O)OC(=O)C |
| Canonical SMILES | CC(=O)OCC12CCC(CC1(CCC3C2CCC4(C3(CCC4C(=O)COC(=O)CI)O)C)O)OC(=O)C |
| Synonyms | 5-beta,14-beta-Pregnan-20-one, 3-beta,5,14,19,21-pentahydroxy-, 3,19-d iacetate 21-(iodoacetate) |
| PubChem Compound | 209453 |
| Last Modified | Nov 11 2021 |
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